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Cat. No.: B7806181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JAMM (Jab1/MPN/Mov34 metalloenzyme) domain-containing proteins are a family of

deubiquitinating enzymes (DUBs) that play a critical role in regulating protein stability and

cellular processes by removing ubiquitin from target proteins.[1][2] These metalloproteases are

integral to the ubiquitin-proteasome system, influencing pathways such as protein degradation,

DNA damage control, and endocytosis.[1][3] JAMM protein inhibitor 2 is a small molecule

inhibitor that has been shown to target JAMM proteases, including Rpn11, a subunit of the 26S

proteasome.[4] Inhibition of these enzymes can lead to the accumulation of ubiquitinated

proteins, disrupting cellular homeostasis and potentially leading to cell cycle arrest and

apoptosis, making them attractive targets for therapeutic development.[3]

This document provides detailed application notes and protocols for the preparation of stock

solutions of JAMM protein inhibitor 2, ensuring accurate and reproducible experimental

outcomes.

Data Presentation
Quantitative data for JAMM protein inhibitor 2 is summarized in the table below for easy

reference.
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Property Value Source

Molecular Weight 338.45 g/mol

CAS Number 848249-35-4 [4]

Appearance Solid powder [4]

Purity >98% [4]

Solvent Dimethyl sulfoxide (DMSO) [4]

Maximum Solubility
14.71 mg/mL (43.46 mM) in

DMSO
[5]

Recommended Stock Conc. 10 mM

Storage (Powder) 2-8°C [4]

Storage (Stock Solution)
-20°C (up to 3 months), -80°C

(long-term)
[6]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the ubiquitin-proteasome pathway and the experimental

workflow for preparing a stock solution of JAMM protein inhibitor 2.
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Ubiquitin-Proteasome Pathway and Inhibition by JAMM Protein Inhibitor 2
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Figure 1: JAMM deubiquitinase signaling pathway.
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Workflow for Preparing JAMM Protein Inhibitor 2 Stock Solution
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Figure 2: Stock solution preparation workflow.
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Experimental Protocols
Materials

JAMM protein inhibitor 2 powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM Stock Solution
This protocol details the preparation of a 10 mM stock solution of JAMM protein inhibitor 2.

Calculation of Required Mass: To prepare a 10 mM stock solution, the required mass of the

inhibitor needs to be calculated using its molecular weight (338.45 g/mol ).

Mass (mg) = Desired Concentration (M) x Molecular Weight ( g/mol ) x Volume (L) x 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 338.45

g/mol x 0.001 L x 1000 = 3.3845 mg

Weighing the Inhibitor: Carefully weigh out the calculated amount of JAMM protein inhibitor
2 powder using a calibrated analytical balance in a sterile microcentrifuge tube.

Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the

microcentrifuge tube containing the weighed inhibitor. For the example above, add 1 mL of

DMSO.

Complete Solubilization: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may be

used to aid dissolution if necessary, but avoid excessive heat. Visually inspect the solution to

ensure no particulates are present.
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Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

inhibitor, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. Clearly label each aliquot with the inhibitor name, concentration, solvent, and date of

preparation.

Storage: For short-term storage (up to 3 months), store the aliquots at -20°C.[6] For long-

term storage, it is recommended to store the aliquots at -80°C.[6] When ready to use, thaw

an aliquot at room temperature and dilute it to the desired working concentration in the

appropriate experimental buffer or cell culture medium.

Note on Stability: While general guidelines suggest stability for up to 3 months at -20°C,

specific stability data for JAMM protein inhibitor 2 in DMSO is not readily available. For

critical experiments, it is advisable to use freshly prepared stock solutions or to perform in-

house stability tests.

Disclaimer
This protocol is intended as a guide. Researchers should always consult the manufacturer's

specific instructions and safety data sheets for the particular lot of JAMM protein inhibitor 2
being used. It is also crucial to include appropriate vehicle controls (e.g., DMSO alone) in all

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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